2,5-Bis[(4-butoxybenzoyl)oxy]-benzoic acid

• IUPAC Name: 2,5-bis[(4-butoxybenzoyl)oxy]benzoic acid
• InChI: InChI=1S/C29H30O8/c1-3-5-17-34-22-11-7-20(8-12-22)28(32)36-24-15-16-26(25(19-24)27(30)31)37-29(33)21-9-13-23(14-10-21)35-18-6-4-2/h7-16,19H,3-6,17-18H2,1-2H3,(H,30,31)
• InChI Key: HHVHDJBVEPJKGJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)OC2=CC(=C(C=C2)OC(=O)C3=CC=C(C=C3)OCCCC)C(=O)O
• Molecular Formula: C29H30O8
• Molecular Weight: 506.5 g/mol

Description

2,5-Bis[(4-butoxybenzoyl)oxy]-benzoic acid is a useful research compound. Its molecular formula is C29H30O8 and its molecular weight is 506.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Liquid-Crystalline Complexes and Polymerization : A study by Kishikawa, Hirai, and Kohmoto (2008) explored the synthesis of a polymerizable benzoic acid derivative and its complexation with dipyridyl compounds. They demonstrated the formation of a smectic A liquid crystal phase and the maintenance of multilayered structures during photopolymerization, highlighting potential applications in materials science (Kishikawa, Hirai, & Kohmoto, 2008).

• Metal-Organic Polymers and Luminescence Properties : Zhang et al. (2014) synthesized coordination polymers using a semirigid tricarboxylic acid and transition metal cations. These polymers exhibited unique topologies and luminescence properties, suggesting applications in the development of new luminescent materials (Zhang et al., 2014).

• Antimicrobial and Molluscicidal Activity : Orjala et al. (1993) isolated new prenylated benzoic acid derivatives from Piper aduncum leaves, which showed significant antibacterial activities and molluscicidal properties. This research indicates potential pharmaceutical applications for similar benzoic acid derivatives (Orjala et al., 1993).

• Self-Assembly and Coordination Polymers : Lan et al. (2008) studied the self-assembly of coordination complexes with various ligands, including benzoic acid derivatives. These complexes displayed diverse topological structures with potential applications in crystal engineering and material science (Lan et al., 2008).

• Structural Diversity in Metal-Organic Polymers : Fan et al. (2014) explored solvothermal reactions of a semirigid benzoic acid derivative with transitional metal cations. The resulting coordination polymers exhibited diverse structures and magnetic properties, useful for materials research (Fan et al., 2014).